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Compound of Interest

Compound Name: Butachlor-d13

Cat. No.: B592050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butachlor-d13, a deuterated
stable isotope-labeled internal standard for the herbicide Butachlor. This document outlines
typical product specifications, detailed analytical methodologies for its certification, and the
biological pathways associated with the parent compound, offering essential information for its
application in research and analytical studies.

Introduction to Butachlor-d13

Butachlor is a selective, pre-emergent herbicide from the acetanilide class, widely used to
control annual grasses and certain broad-leaved weeds, particularly in rice cultivation.[1][2] Its
mechanism of action involves the inhibition of very long-chain fatty acid (VLCFA) synthesis,
which disrupts cell division and growth in susceptible plants.[1][3][4] Butachlor-d13 serves as
a critical internal standard for the quantitative analysis of Butachlor residues in environmental
and biological samples. Its use in mass spectrometry-based methods, such as Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS), allows for precise and accurate quantification by correcting for matrix effects and
variations during sample preparation and analysis.

Certificate of Analysis and Specifications

A Certificate of Analysis (CofA) for a reference material like Butachlor-d13 provides certified
data on its identity, purity, and other critical properties. While a specific CofA is batch-
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dependent, the following tables summarize the typical specifications and data provided by

suppliers of high-quality Butachlor-d13.

Table 1: General Specifications

Property

Specification

Chemical Name

N-(butoxymethyl)-2-chloro-N-[3,4,5-trideuterio-
2,6-bis(1,1,2,2,2-

pentadeuterioethyl)phenyllacetamide

Synonyms

Butachlor-d13, 2-Chloro-2',6'-diethyl-N-
(butoxymethyl)acetanilide-d13

CAS Number

1632119-31-3

Unlabeled CAS

23184-66-9

Molecular Formula

C17H13D13CINO2

Molecular Weight

324.93 g/mol

Appearance

Light yellow to amber-colored liquid

Storage Conditions

Store at room temperature or as specified (e.qg.,

2-8°C), protected from light and moisture.

Table 2: Quality and Purity Specifications

Parameter Method

Typical Specification

Chemical Purity HPLC, GC

298%

Isotopic Purity

Mass Spectrometry

=99 atom % D

Deuterium Incorporation

No significant signals

Mass Spectrometry

corresponding to do to di2

Identity Confirmation

1H-NMR, Mass Spectrometry

Conforms to the structure

Experimental Protocols for Certification
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The certification of Butachlor-d13 as a reference standard involves a series of analytical tests
to confirm its structure, purity, and isotopic enrichment. Below are detailed methodologies for
the key experiments.

3.1. Purity Determination by Gas Chromatography (GC)
e Objective: To determine the chemical purity of the material.

e Instrumentation: Gas Chromatograph with an Electron Capture Detector (ECD) or Flame
lonization Detector (FID).

e Procedure:

o Standard Preparation: Accurately weigh and dissolve Butachlor-d13 in a suitable solvent
(e.g., n-hexane or acetone) to prepare a stock solution (e.g., 100 mg/mL). Prepare a
series of working standards by serial dilution.

o Chromatographic Conditions:

Column: Capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 pym
film thickness).

Carrier Gas: Helium at a constant pressure (e.g., 8 psi).

Injector Temperature: 250°C.

Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 280°C at 10°C/min,
hold for 5 min.

Detector Temperature: 300°C (for ECD).

Injection Volume: 1 pL.

o Analysis: Inject the prepared solution and integrate the peak area. Purity is calculated as
the area of the main peak relative to the total area of all peaks.

3.2. Identity and Isotopic Enrichment by Mass Spectrometry (MS)
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o Objective: To confirm the molecular weight, fragmentation pattern, and degree of deuterium
labeling.

¢ Instrumentation: GC-MS or LC-MS.

e Procedure:

[¢]

Sample Preparation: Prepare a dilute solution of Butachlor-d13 in a suitable solvent.

o

GC-MS Conditions: Use chromatographic conditions similar to those described for GC
purity analysis.

MS Parameters:

[¢]

» |onization Mode: Electron lonization (EIl) at 70 eV.

» Mass Range: Scan from m/z 50 to 400.

[¢]

Data Interpretation:

= Confirm the presence of the molecular ion peak corresponding to the deuterated
compound (C17H13D13CINO2).

» Analyze the mass spectrum to ensure the isotopic distribution is consistent with 13
deuterium atoms and that signals for unlabeled (do) or lesser-labeled species are
absent or negligible.

3.3. Structural Confirmation by Nuclear Magnetic Resonance (*H-NMR)

o Objective: To confirm the chemical structure and the positions of deuterium substitution.
e Instrumentation: 400 MHz (or higher) NMR Spectrometer.

e Procedure:

o Sample Preparation: Dissolve an accurately weighed amount of the sample in a
deuterated solvent (e.g., Chloroform-d, CDCIs).
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o Acquisition: Acquire the *H-NMR spectrum.

o Data Interpretation: The proton spectrum should be significantly simplified compared to
unlabeled Butachlor. The absence of signals from the two ethyl groups and the aromatic
ring confirms successful deuteration at these positions. Residual proton signals should
correspond to the butoxymethyl and chloroacetyl moieties and be consistent with the

structure.
Diagrams and Workflows
4.1. Analytical Workflow for Reference Material Certification

The following diagram illustrates the logical workflow for the analysis and certification of a
chemical reference material like Butachlor-d13.
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Workflow for certifying a Butachlor-d13 reference material.

4.2. Biological Pathway: Mechanism of Action of Butachlor

Butachlor's herbicidal activity stems from its role as an inhibitor of very long-chain fatty acid
(VLCFA) synthesis, a critical process for plant growth. This pathway disruption ultimately leads
to the inhibition of cell division.
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Butachlor's inhibitory effect on the VLCFA synthesis pathway.

Metabolic Degradation of Butachlor

Butachlor can be degraded in the environment and in biological systems through various
metabolic pathways. In soil, microbial degradation plays a significant role. Studies have
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identified several metabolites, indicating that the degradation process involves steps such as
dealkylation, dechlorination, and amide bond cleavage.
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Simplified metabolic degradation pathway of Butachlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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